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Compound of Interest

Compound Name: Protein kinase inhibitor 14

Cat. No.: B15586941 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Protein Kinase Inhibitor 14 (PKI 14), designed for researchers, scientists, and drug

development professionals. Adherence to these procedures is vital for maintaining a safe

laboratory environment and ensuring regulatory compliance. It is imperative to consult the

specific Safety Data Sheet (SDS) for the particular PKI 14 compound in use, as hazards and

handling requirements can vary.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure all recommended safety precautions are in

place.

Personal Protective Equipment (PPE): Proper PPE is mandatory to minimize exposure and

ensure personal safety.
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PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or goggles. A face

shield may be required for

larger quantities.

Protects against splashes and

airborne particles.

Hand Protection
Appropriate chemical-resistant

gloves (e.g., nitrile, neoprene).

Prevents skin contact with the

hazardous chemical.

Body Protection

A lab coat or other protective

clothing to prevent skin

exposure.[1]

Minimizes the risk of

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood, to avoid inhalation

of dusts or vapors.[1]

Protects against respiratory

irritation or toxicity.

General Handling Guidelines:

Work in a well-ventilated area to prevent the accumulation of dust or vapors.[1]

Avoid direct contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in areas where chemicals are handled.

Keep the compound away from heat, sparks, open flames, and other ignition sources.[1]

Store the inhibitor in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area.

Step-by-Step Disposal Protocol for Protein Kinase
Inhibitor 14
This protocol outlines the general procedure for the safe disposal of PKI 14.

1. Waste Identification and Segregation:
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Solid Waste: Collect unused or expired PKI 14, contaminated lab supplies (e.g., weigh boats,

pipette tips, gloves), and any spill cleanup materials in a designated, leak-proof, and clearly

labeled hazardous waste container.

Liquid Waste: If PKI 14 is in a solution, it must be collected in a separate, compatible, and

clearly labeled hazardous liquid waste container. Do not mix with other incompatible waste

streams.

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container.

2. Container Labeling:

Clearly label the hazardous waste container with the following information:

"Hazardous Waste"

The full chemical name: "Protein Kinase Inhibitor 14"

The specific CAS number (if known).

The primary hazards (e.g., "Toxic," "Flammable").

The date the waste was first added to the container.

3. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Carefully collect the absorbed material and place it in the designated hazardous waste

container.[2]

Clean the spill area thoroughly with an appropriate solvent or detergent and water.

All materials used for cleanup must be disposed of as hazardous waste.
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4. Final Disposal:

Store the sealed and labeled hazardous waste container in a designated, secure waste

accumulation area away from incompatible materials.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[2][3]

Never dispose of PKI 14 down the drain or in the regular trash.[4][5] This can lead to

environmental contamination and is a regulatory violation.

Experimental Workflow for PKI 14 Disposal
The following diagram illustrates the logical flow for the proper disposal of Protein Kinase
Inhibitor 14.
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Caption: Workflow for the safe disposal of Protein Kinase Inhibitor 14.
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Disclaimer: The information provided is a general guideline. Always refer to the specific Safety

Data Sheet (SDS) for your particular Protein Kinase Inhibitor 14 compound and follow all

local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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